2-fluoro-N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 2-fluoro-N-[1-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
• InChI: InChI=1S/C23H21FN2O4S/c1-30-18-9-11-19(12-10-18)31(28,29)26-14-4-5-16-15-17(8-13-22(16)26)25-23(27)20-6-2-3-7-21(20)24/h2-3,6-13,15H,4-5,14H2,1H3,(H,25,27)
• InChI Key: CXWPDDBBTXRZNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.5 g/mol
• CAS No.: 946212-73-3

Description

This compound features a tetrahydroquinoline core substituted at the 1-position with a 4-methoxybenzenesulfonyl group and at the 6-position with a 2-fluorobenzamide moiety.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share the tetrahydroquinoline backbone but differ in substituents, influencing their physicochemical and biological properties:

Compound Name	Key Substituents	Biological Target/Activity	Reference
Target Compound	4-Methoxybenzenesulfonyl, 2-fluorobenzamide	Hypothesized HDAC/mTOR inhibition	—
3-Chloro-N-{1-[(4-Fluorophenyl)sulfonyl]-1,2,3,4-Tetrahydroquinolin-6-yl}Benzamide	4-Fluorobenzenesulfonyl, 3-chlorobenzamide	Unknown (structural analog for SAR studies)
(E)-N-Hydroxy-3-(1-(4-Methoxyphenylsulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl)Acrylamide	4-Methoxybenzenesulfonyl, acrylamide-hydroxamate	HDAC inhibitor (in vitro)
N-(1-(Morpholine-4-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-yl)-3,5-Bis(Trifluoromethyl)Benzamide	Morpholine-carbonyl, 3,5-bis(trifluoromethyl)benzamide	mTOR inhibition candidate
5-Chloro-2-Methoxy-N-[1-(4-Methoxybenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl]Benzamide	4-Methoxybenzenesulfonyl, 5-chloro-2-methoxybenzamide	Undisclosed (PubChem entry)

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The 4-methoxybenzenesulfonyl group (electron-donating) in the target compound may enhance solubility compared to the 4-fluorobenzenesulfonyl analog (electron-withdrawing) .
• Benzamide Modifications : Replacing 2-fluoro with 3-chloro (as in ) or 3,5-bis(trifluoromethyl) (as in ) alters steric bulk and lipophilicity, impacting membrane permeability and target affinity.
• Hydroxamate vs. Benzamide : The hydroxamate group in confers HDAC inhibitory activity, absent in the target compound’s benzamide moiety, suggesting divergent therapeutic applications.

Spectroscopic Characterization

IR and NMR Trends :

• Sulfonyl Stretch : All analogs exhibit ν(S=O) at ~1150–1250 cm⁻¹ in IR .
• Benzamide Signals : ¹H-NMR aromatic protons for 2-fluorobenzamide appear as doublets (δ 7.2–8.1 ppm), distinct from 3-chloro or trifluoromethyl analogs .
• Tetrahydroquinoline Backbone: Methylenic protons (δ 1.8–2.5 ppm) and NH resonances (δ 6.5–7.0 ppm) are conserved across analogs .